Cas no 2098014-52-7 (2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one
• CAS No: 2098014-52-7
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5724282
• PubChem ID: 121201680
• Update Time: 2025-06-20

2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one
• 2-chloro-1-[3-(1-hydroxyethyl)piperidin-1-yl]butan-1-one
• F1907-5427
• AKOS026709840
• starbld0040266
• 2098014-52-7
• 1-Butanone, 2-chloro-1-[3-(1-hydroxyethyl)-1-piperidinyl]-
• 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one

• Inchi： 1S/C11H20ClNO2/c1-3-10(12)11(15)13-6-4-5-9(7-13)8(2)14/h8-10,14H,3-7H2,1-2H3
• InChI Key： ZSBAGPXEDSIXLO-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCCC(C(C)O)C1)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±17.0 °C(Predicted)
• pka: 15.00±0.20(Predicted)

Additional information on 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one

Professional Introduction to 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one (CAS No. 2098014-52-7)

2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one, with the chemical identifier CAS No. 2098014-52-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both chloro and piperidine moieties in its molecular structure suggests a versatile chemical profile that could be exploited for various biological interactions.

The compound's structure consists of a butanone backbone substituted with a chloro group at the second carbon and a piperidine ring linked via an ethylene oxide bridge at the third position. This specific arrangement imparts distinct physicochemical properties, making it a candidate for further exploration in drug design. The 2-Chloro substituent is particularly noteworthy, as chlorine atoms are frequently incorporated into pharmacophores to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of piperidine-based scaffolds due to their prevalence in biologically active molecules. Piperidines are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of small-molecule drugs. The incorporation of a hydroxyethyl group into the piperidine ring further diversifies the compound's potential interactions with biological targets, offering a unique edge in medicinal chemistry.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structural diversity in drug discovery. Compounds like 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one represent a promising class of molecules that could serve as starting points for the development of new therapeutic interventions. The combination of chloro and hydroxyethyl functionalities provides multiple sites for chemical modification, enabling the synthesis of analogues with tailored biological activities.

The potential applications of this compound extend to various therapeutic areas, including oncology, neurology, and infectious diseases. In oncology, for instance, piperidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The 2-Chloro moiety may enhance the compound's ability to interact with these targets by improving lipophilicity and binding affinity. Additionally, the hydroxyethyl group could serve as a point for further functionalization to optimize pharmacokinetic properties.

Neurological disorders represent another area where this compound could have significant impact. Piperidine-based drugs have been successfully used to treat conditions such as Alzheimer's disease and Parkinson's disease due to their ability to modulate neurotransmitter systems. The structural features of 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one suggest that it may interact with central nervous system receptors, potentially leading to novel treatments for neurological conditions.

The synthesis and characterization of this compound have been subjects of detailed study in academic and industrial research laboratories. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity standards. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating its molecular structure and confirming its identity.

The biological evaluation of 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated potential activity against various biological targets, including enzymes and receptors relevant to human health. These preliminary findings underscore the compound's significance as a lead molecule in drug discovery efforts.

The development of novel pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. The exploration of compounds like CAS No. 2098014-52-7 represents a critical step in this journey, providing valuable insights into their potential therapeutic applications. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated, further expanding our understanding of their biological roles.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery pipeline for new drug candidates. These approaches allow researchers to rapidly assess the properties of compounds like 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one, identifying promising leads for further development. Such advancements are essential in addressing unmet medical needs and improving patient outcomes.

In conclusion, 2-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)butan-1-one (CAS No. 2098014-52-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of chloro and piperidine functionalities makes it an attractive candidate for drug development across multiple therapeutic areas. Continued investigation into its biological activities and synthetic derivatives will likely yield valuable insights into its role in future medical treatments.